Cas no 501678-20-2 (Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-)

Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy- structure
501678-20-2 structure
Product Name:Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-
CAS No:501678-20-2
MF:C12H16N2O4
MW:252.266443252563
CID:365620
PubChem ID:309757
Update Time:2025-04-19

Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-
    • 5-(butylcarbamoylamino)-2-hydroxybenzoic acid
    • NSC212190
    • 501678-20-2
    • DTXSID40309509
    • NSC-212190
    • Inchi: 1S/C12H16N2O4/c1-2-3-6-13-12(18)14-8-4-5-10(15)9(7-8)11(16)17/h4-5,7,15H,2-3,6H2,1H3,(H,16,17)(H2,13,14,18)
    • InChI Key: RWKWKMQNLHLVPH-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(=C(C(=O)O)C=1)O)NCCCC

Computed Properties

  • Exact Mass: 252.11108
  • Monoisotopic Mass: 252.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • PSA: 98.66

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